Cas no 1249752-48-4 (2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoic acid
• CAS No: 1249752-48-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6468552
• PubChem ID: 61922758
• Update Time: 2025-05-04

2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoic acid
• 1H-Pyrazole-1-propanoic acid, α-[(1-methylethyl)amino]-
• 2-(Isopropylamino)-3-(1h-pyrazol-1-yl)propanoic acid

• Inchi： 1S/C9H15N3O2/c1-7(2)11-8(9(13)14)6-12-5-3-4-10-12/h3-5,7-8,11H,6H2,1-2H3,(H,13,14)
• InChI Key： WMLKJLHVJQQHFP-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(NC(C)C)CN1N=CC=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 351.5±37.0 °C(Predicted)
• pka: 2.04±0.10(Predicted)

Additional information on 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoic acid

Introduction to 2-(Propan-2-Yl)Amino-3-(1H-Pyrazol-1-Yl)Propanoic Acid (CAS No. 1249752-48-4)

The compound 2-(Propan-2-Yl)Amino-3-(1H-Pyrazol-1-Yl)Propanoic Acid, identified by the CAS registry number CAS No. 1249752-48-4, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically featuring a propanoic acid backbone with substituted groups that impart unique chemical and biological properties. Recent advancements in synthetic chemistry and materials science have highlighted its versatility, making it a subject of interest for researchers across multiple disciplines.

The molecular structure of 2-(Propan-2-Yl)Amino group and the 1H-Pyrazol moiety within the compound contribute to its distinctive reactivity and functionality. The propanoic acid core serves as a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Recent studies have demonstrated its potential as a building block in drug discovery, particularly in the development of bioactive molecules with targeted therapeutic effects.

In terms of synthesis, CAS No. 1249752-48-4 can be synthesized through a combination of nucleophilic substitution and condensation reactions, leveraging the reactivity of pyrazole rings and amino groups. The optimization of reaction conditions has been a focal point in recent research, with studies focusing on enhancing yield and purity while minimizing environmental impact. These advancements underscore the compound's role in sustainable chemical processes.

The biological activity of 2-(Propan-2-Yl)Amino-substituted compounds has been extensively studied, revealing promising results in anti-inflammatory and antioxidant assays. The presence of the pyrazole ring, known for its aromatic stability and electronic properties, enhances the compound's ability to interact with biological systems. Recent findings suggest potential applications in neuroprotective therapies, where its ability to modulate cellular signaling pathways could offer therapeutic benefits.

In addition to its biological applications, CAS No. 1249752-48-4 has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis, contributing to improved mechanical and thermal properties. Researchers are actively exploring its integration into biodegradable materials, aligning with global trends toward sustainable resource utilization.

The compound's compatibility with various analytical techniques further enhances its utility in research settings. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structural characteristics and monitor reaction progress. These insights are critical for optimizing synthetic routes and ensuring product quality.

In conclusion, 2-(Propan-2-Yl)Amino-3-(1H-Pyrazol-CAS No. 1249752-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.. This compound stands at the intersection of chemistry, biology, and materials science, offering a wealth of opportunities for innovation across diverse fields.